N-(2,3-dimethylphenyl)-2-[(3-methyl-4-oxo-5H-pyrimido[5,4-b]indol-2-yl)sulfanyl]acetamide

• IUPAC Name: N-(2,3-dimethylphenyl)-2-[(3-methyl-4-oxo-5H-pyrimido[5,4-b]indol-2-yl)sulfanyl]acetamide
• InChI: InChI=1S/C21H20N4O2S/c1-12-7-6-10-15(13(12)2)22-17(26)11-28-21-24-18-14-8-4-5-9-16(14)23-19(18)20(27)25(21)3/h4-10,23H,11H2,1-3H3,(H,22,26)
• InChI Key: PKBJEESTYZIOKF-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)NC(=O)CSC2=NC3=C(C(=O)N2C)NC4=CC=CC=C43)C
• Molecular Formula: C21H20N4O2S
• Molecular Weight: 392.5 g/mol

Description

N-(2,3-dimethylphenyl)-2-[(3-methyl-4-oxo-5H-pyrimido[5,4-b]indol-2-yl)sulfanyl]acetamide is a useful research compound. Its molecular formula is C21H20N4O2S and its molecular weight is 392.48. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Structural Analysis

• Synthesis of Pyrimido[5,4-b]indole Derivatives : The synthesis of 5H-pyrimido[5,4-b]indole derivatives, including compounds structurally related to N-(2,3-dimethylphenyl)-2-[(3-methyl-4-oxo-5H-pyrimido[5,4-b]indol-2-yl)sulfanyl]acetamide, involves reactions with various agents like aryl isocyanates and isothiocyanates, leading to different derivatives with potential applications in pharmacology and chemistry (Shestakov et al., 2009).

• Crystal Structure Analysis : Studies on the crystal structures of compounds similar to the queried chemical have shown insights into their molecular conformation, which is vital for understanding their reactivity and interaction with biological systems (Subasri et al., 2016).

Pharmacological Aspects

• Antibacterial Potential : Certain derivatives of the queried compound have shown potential antibacterial activity, providing a basis for further exploration in developing new antibacterial agents (Siddiqui et al., 2014).

• Antiviral Activity Study : Vibrational spectroscopic studies of compounds structurally related to the queried chemical have been conducted to understand their antiviral activity, with insights gained from density functional theory models and vibrational spectral analysis (Mary et al., 2022).

• Potential for Antitumor Activity : Synthesis and evaluation of various derivatives have indicated potential antitumor activities, making these compounds of interest in the development of new cancer therapeutics (Gangjee et al., 1996).

• Antioxidant Properties : Investigations into the antioxidant properties of structurally related compounds have been conducted, revealing significant antioxidant activities, which could be leveraged in various medical and cosmetic applications (Gopi et al., 2020).